Cas no 1465112-50-8 (3-(3-Chlorophenyl)-1,2,4-thiadiazole-5-carboxylic acid)

• Product Name: 3-(3-Chlorophenyl)-1,2,4-thiadiazole-5-carboxylic acid
• CAS No: 1465112-50-8
• MF: C₉H₅ClN₂O₂S
• MW: 240.666199445724
• CID: 5776795
• PubChem ID: 82387728
• Update Time: 2025-10-28

3-(3-Chlorophenyl)-1,2,4-thiadiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1141744
• 3-(3-Chlorophenyl)-1,2,4-thiadiazole-5-carboxylicacid
• 1465112-50-8
• 3-(3-Chlorophenyl)-1,2,4-thiadiazole-5-carboxylic acid
• 1,2,4-Thiadiazole-5-carboxylic acid, 3-(3-chlorophenyl)-

• Inchi： 1S/C9H5ClN2O2S/c10-6-3-1-2-5(4-6)7-11-8(9(13)14)15-12-7/h1-4H,(H,13,14)
• InChI Key： KUUFWMRKDNQLFV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=NSC(C(=O)O)=N1

Computed Properties

• Exact Mass: 239.9760263g/mol
• Monoisotopic Mass: 239.9760263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 91.3Ų

Experimental Properties

• Density: 1.551±0.06 g/cm3(Predicted)
• Boiling Point: 461.1±47.0 °C(Predicted)
• pka: 1.94±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-(3-Chlorophenyl)-1,2,4-thiadiazole-5-carboxylic acid

Introduction to 3-(3-Chlorophenyl)-1,2,4-thiadiazole-5-carboxylic acid (CAS No. 1465112-50-8)

3-(3-Chlorophenyl)-1,2,4-thiadiazole-5-carboxylic acid, identified by the chemical compound identifier CAS No. 1465112-50-8, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiadiazole class, a heterocyclic structure that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The presence of a chlorophenyl group and a carboxylic acid moiety in its molecular framework contributes to its unique chemical properties and reactivity, making it a valuable scaffold for further derivatization and investigation.

The structural features of 3-(3-Chlorophenyl)-1,2,4-thiadiazole-5-carboxylic acid position it as a promising candidate for drug discovery. Thiadiazole derivatives are well-known for their antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The chlorophenyl substituent enhances lipophilicity and can influence metabolic stability, while the carboxylic acid group provides opportunities for salt formation and further chemical modifications. These attributes make the compound an attractive intermediate in the synthesis of novel bioactive molecules.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing next-generation therapeutics. Studies have demonstrated that modifications within the thiadiazole core can significantly alter biological activity. For instance, research published in leading journals such as *Journal of Medicinal Chemistry* and *Bioorganic & Medicinal Chemistry* has explored the pharmacological potential of various thiadiazole derivatives. The synthesis and characterization of 3-(3-Chlorophenyl)-1,2,4-thiadiazole-5-carboxylic acid contribute to this growing body of knowledge.

In particular, the carboxylic acid functionality in this compound allows for conjugation with other pharmacophores or for further derivatization into esters or amides. Such modifications can enhance solubility, improve pharmacokinetic profiles, or target specific biological pathways. The chlorophenyl group remains a critical feature, as it has been shown to interact with biological targets in various ways, including binding to enzymes or receptors involved in disease processes.

The chemical synthesis of 3-(3-Chlorophenyl)-1,2,4-thiadiazole-5-carboxylic acid involves multi-step reactions that require precise control over reaction conditions. Key steps typically include cyclization reactions to form the thiadiazole ring system followed by functional group transformations to introduce the chlorophenyl and carboxylic acid moieties. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve high yields and purity.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 3-(3-Chlorophenyl)-1,2,4-thiadiazole-5-carboxylic acid and potential biological targets. These studies often involve docking simulations to predict binding affinities and identify key interaction points. Such insights are crucial for rational drug design and optimizing lead compounds for clinical development.

The pharmacological evaluation of 3-(3-Chlorophenyl)-1,2,4-thiadiazole-5-carboxylic acid has revealed several promising activities. Preclinical studies have indicated potential efficacy against various diseases, including cancer and inflammatory disorders. The compound’s ability to modulate key signaling pathways has been explored through both in vitro and in vivo assays. These findings support further investigation into its therapeutic potential.

One notable area of research is the application of 3-(3-Chlorophenyl)-1,2,4-thiadiazole-5-carboxylic acid in oncology. Thiadiazole derivatives have shown promise as inhibitors of kinases and other enzymes involved in tumor growth and progression. The structural features of this compound make it a suitable candidate for developing targeted therapies that can selectively inhibit cancer cells while minimizing side effects.

Additionally, the antimicrobial properties of thiadiazole derivatives have been extensively studied. Resistance to conventional antibiotics remains a significant global health challenge, prompting research into novel antimicrobial agents. 3-(3-Chlorophenyl)-1,2,4-thiadiazole-5-carboxylic acid, with its unique structure, may offer advantages over existing treatments by targeting bacterial or fungal pathogens through novel mechanisms.

The development of new pharmaceuticals is often hampered by challenges such as poor bioavailability or rapid metabolic clearance. However, strategic modifications based on structural insights can mitigate these issues. For example, prodrugs derived from 3-(3-Chlorophenyl)-1,2,4-thiadiazole-5-carboxylic acid could enhance delivery efficiency while maintaining therapeutic activity.

In conclusion,3-(3-Chlorophenyl)-1,2,4-thiadiazole-5-carboxylic acid (CAS No. 1465112-50-8) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and promising biological activities. Ongoing research continues to uncover new therapeutic applications for this compound and its derivatives. As our understanding of disease mechanisms evolves,thiadiazole-based molecules like this one will remain at the forefront of drug discovery efforts aimed at improving human health.